Cas no 2138035-33-1 (1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol)

1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol is a specialized cyclohexenol derivative featuring a fused dihydrofuran moiety, offering unique structural and reactivity properties. Its key advantages include a rigid, functionalized framework that serves as a versatile intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The presence of both cyclohexenol and dihydrofuran groups enhances its utility in stereoselective reactions, enabling precise control over molecular architecture. This compound is valued for its potential in pharmaceutical and agrochemical research, where its distinct scaffold may contribute to bioactive molecule development. Its stability under standard conditions further ensures reliable handling in laboratory applications.
1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol structure
2138035-33-1 structure
Product Name:1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol
CAS No:2138035-33-1
MF:C12H18O2
MW:194.270123958588
CID:5807168
PubChem ID:165492134
Update Time:2025-06-07

1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1156333
    • 2138035-33-1
    • 1-(4,5-dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol
    • 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol
    • Inchi: 1S/C12H18O2/c1-11(2)4-6-12(13,7-5-11)10-3-8-14-9-10/h4,6,9,13H,3,5,7-8H2,1-2H3
    • InChI Key: XQKVVAJKWSWXPC-UHFFFAOYSA-N
    • SMILES: OC1(C=CC(C)(C)CC1)C1=COCC1

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų

1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol Pricemore >>

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Additional information on 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol

Introduction to 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138035-33-1)

1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138035-33-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol is C13H20O2, and its molecular weight is approximately 208.3 g/mol. The compound features a cyclohexene ring with a dihydrofuran substituent and two methyl groups attached to the cyclohexene ring. This unique arrangement of functional groups imparts specific chemical and biological properties that make it an interesting target for further investigation.

In terms of physical properties, 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol is a colorless or pale yellow liquid at room temperature. It has a boiling point of around 250°C and a melting point of approximately -5°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The synthesis of 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol can be achieved through several routes. One common method involves the reaction of 4,5-dihydrofuran with 4,4-dimethylcyclohexenone in the presence of a suitable catalyst. Another approach involves the Diels-Alder reaction between a diene and a dienophile followed by reduction and functional group manipulation to obtain the desired product. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for research purposes.

Recent studies have explored the biological activities of 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This property suggests its potential use in treating inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory effects, 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress-related damage to cells and tissues. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for developing new antioxidant-based therapies.

In addition to its therapeutic potential, 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol has been studied for its effects on cellular signaling pathways. Research has shown that it can modulate key signaling molecules involved in cell proliferation and apoptosis. For instance, it has been found to inhibit the activation of certain kinases that are implicated in cancer progression. This finding opens up new avenues for exploring its potential as an anticancer agent.

The safety profile of 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(4,5-Dihydrofuran-3-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138035-33-1) is a promising organic compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physical properties make it an attractive target for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.

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